Sodium N-dodecanoyl-L-valinate
Overview
Description
Sodium N-dodecanoyl-L-valinate (SDV) is a surfactant that has gained significant attention in scientific research due to its unique properties. It is a synthetic derivative of amino acid valine and is commonly used as a surfactant in various fields of research.
Scientific Research Applications
Chiral Separations in Chromatography Sodium N-dodecanoyl-L-valinate (SDVal) has been primarily utilized in chiral separations by micellar electrokinetic chromatography. It's effective in resolving enantiomers, as shown in the separation of phenylthiohydantoin (PTH) derivatives of various dl-amino acids. The addition of substances like sodium dodecyl sulphate, urea, and methanol to SDVal solutions can improve peak shapes and enhance resolution, demonstrating its versatility in chromatographic applications (Otsuka et al., 1991).
Effect on Micellar Properties Research on the effects of NaCl on the properties of micelles formed by this compound has been conducted. It has been observed that the microviscosity, micellar aggregation number, and critical micelle concentration of these surfactants change significantly with varying NaCl concentrations. This indicates that SDVal surfactants' properties can be tailored for specific applications in micellar systems (Miyagishi et al., 1996).
Enantioselective Hydrophobic Entanglement SDVal has been used to resolve enantiomeric N-acylated amino acid esters by electrokinetic chromatography. This showcases its potential in assessing enantioselectivity based on hydrophobic entanglement with chiral functionalized micelles (Dobashi et al., 1989).
Chiral Surfactants in Electrokinetic Chromatography this compound has been studied as a chiral surfactant in micellar electrokinetic chromatography, where it was used to resolve a range of amino acid derivatives. This highlights its role in the development of advanced chromatographic techniques for chiral separations (Otsuka & Terabe, 1990).
Future Directions
- Fanali, S. (1995)An Introduction to Chiral Analysis by Capillary Electrophoresis.
- Otsuka, K., Kawahara, J., Tatekawa, K., & Terabe, S. (1991)Chiral separations by micellar electrokinetic chromatography with sodium N-dodecanoyl-L-valinate.
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properties
IUPAC Name |
sodium;(2S)-2-(dodecanoylamino)-3-methylbutanoate |
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InChI |
InChI=1S/C17H33NO3.Na/c1-4-5-6-7-8-9-10-11-12-13-15(19)18-16(14(2)3)17(20)21;/h14,16H,4-13H2,1-3H3,(H,18,19)(H,20,21);/q;+1/p-1/t16-;/m0./s1 |
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InChI Key |
UEWBTMYWRIIMEJ-NTISSMGPSA-M |
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| Source | PubChem | |
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Canonical SMILES |
CCCCCCCCCCCC(=O)NC(C(C)C)C(=O)[O-].[Na+] |
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Isomeric SMILES |
CCCCCCCCCCCC(=O)N[C@@H](C(C)C)C(=O)[O-].[Na+] |
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Molecular Formula |
C17H32NNaO3 |
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DSSTOX Substance ID |
DTXSID60191302 |
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| Record name | N-Dodecanoyl valinate | |
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Molecular Weight |
321.4 g/mol |
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CAS RN |
37869-33-3 |
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| Record name | N-Dodecanoyl valinate | |
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| Record name | N-Dodecanoyl valinate | |
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